Cas no 906670-52-8 (Adenosine, N-methyl-2-[4-(2-pyridinyl)-1H-1,2,3-triazol-1-yl]-)

• Product Name: Adenosine, N-methyl-2-[4-(2-pyridinyl)-1H-1,2,3-triazol-1-yl]-
• CAS No: 906670-52-8
• MF: C₁₈H₁₉N₉O₄
• MW: 425.401361703873
• CID: 788493
• PubChem ID: 16094549
• Update Time: 2025-04-19

Adenosine, N-methyl-2-[4-(2-pyridinyl)-1H-1,2,3-triazol-1-yl]- Chemical and Physical Properties

Names and Identifiers

• Adenosine, N-methyl-2-[4-(2-pyridinyl)-1H-1,2,3-triazol-1-yl]-
• (2R,3S,4R,5R)-2-(hydroxymethyl)-5-[6-(methylamino)-2-(4-pyridin-2-yltriazol-1-yl)purin-9-yl]oxolane-3,4-diol
• (2R,3S,4R,5R)-2-(Hydroxymethyl)-5-(6-(methylamino)-2-(4-(pyridin-2-yl)-1H-1,2,3-triazol-1-yl)-9H-purin-9-yl)tetrahydrofuran-3,4-diol
• DTXSID00582396
• N-Methyl-2-[4-(pyridin-2-yl)-1H-1,2,3-triazol-1-yl]adenosine
• CHEMBL218326
• N6-methyl-2-[4-pyridin-2-yl-1,2,3-triazol-1-yl]-9-(beta-D-ribofuranosyl)adenine
• (2R,3S,4R,5R)-2-(hydroxymethyl)-5-[6-(methylamino)-2-[4-(pyridin-2-yl)-1H-1,2,3-triazol-1-yl]-9H-purin-9-yl]oxolane-3,4-diol
• 906670-52-8
• BDBM50199968

• Inchi： 1S/C18H19N9O4/c1-19-15-12-16(26(8-21-12)17-14(30)13(29)11(7-28)31-17)23-18(22-15)27-6-10(24-25-27)9-4-2-3-5-20-9/h2-6,8,11,13-14,17,28-30H,7H2,1H3,(H,19,22,23)/t11-,13-,14-,17-/m1/s1
• InChI Key： BFNBQDWOBYWSKD-LSCFUAHRSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(NC)=NC(N3C=C(C4C=CC=CN=4)N=N3)=NC1=2)O)O

Computed Properties

• Exact Mass: 425.15600012g/mol
• Monoisotopic Mass: 425.15600012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 621
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 169Ų